Cas no 1805505-55-8 (4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1805505-55-8
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4881646
• Update Time: 2025-10-28

4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H5ClF3NO/c8-1-3-4(13)2-12-6(5(3)9)7(10)11/h2,7,13H,1H2
• InChI Key： KOQTWVSFUQWHLZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine

Comprehensive Overview of 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805505-55-8)

4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1805505-55-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of halogenated pyridines, which are widely recognized for their bioactivity and versatility in synthetic chemistry. The presence of multiple halogen substituents, including chloromethyl, difluoromethyl, and fluoro groups, enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds has surged, driven by their role in improving the metabolic stability and bioavailability of active pharmaceutical ingredients (APIs). Researchers are particularly interested in 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine due to its potential as a building block for small-molecule drugs targeting neurological disorders and infectious diseases. Its hydroxypyridine moiety also makes it a candidate for metal-chelating agents, which are crucial in catalysis and medicinal chemistry.

The synthesis of CAS No. 1805505-55-8 involves multi-step organic transformations, often starting from commercially available pyridine precursors. Key steps include halogenation, hydroxylation, and functional group interconversion, which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize this compound, ensuring its suitability for further applications.

From an environmental and sustainability perspective, the development of green chemistry protocols for synthesizing halogenated pyridines like 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine is a growing area of interest. Researchers are exploring catalytic methods and solvent-free reactions to minimize waste and reduce the ecological footprint of chemical production. This aligns with global trends toward sustainable manufacturing and the principles of circular economy.

In the context of drug discovery, CAS No. 1805505-55-8 has shown promise in preliminary studies as a scaffold for kinase inhibitors and antimicrobial agents. Its ability to modulate protein-protein interactions and enzyme activity makes it a valuable tool for high-throughput screening campaigns. Additionally, its lipophilicity and hydrogen-bonding capacity are being optimized to enhance drug-like properties in lead compounds.

The agrochemical industry also benefits from derivatives of 4-(Chloromethyl)-2-(difluoromethyl)-3-fluoro-5-hydroxypyridine, particularly in the design of herbicides and pesticides with improved efficacy and reduced environmental persistence. The difluoromethyl group is known to enhance the biological activity of agrochemicals, making this compound a focal point for innovation in crop protection.

As the scientific community continues to explore the potential of fluorinated heterocycles, CAS No. 1805505-55-8 remains a compound of significant interest. Its applications span medicinal chemistry, material science, and agricultural chemistry, reflecting the interdisciplinary nature of modern chemical research. Future studies will likely focus on optimizing its synthetic routes and expanding its utility in targeted therapies and smart materials.